Cas no 1603416-78-9 (3-(2-bromo-3-nitrophenoxy)azetidine)

• Product Name: 3-(2-bromo-3-nitrophenoxy)azetidine
• CAS No: 1603416-78-9
• MF: C₉H₉BrN₂O₃
• MW: 273.083361387253
• CID: 6512069
• PubChem ID: 116282456
• Update Time: 2025-06-11

3-(2-bromo-3-nitrophenoxy)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-3-nitrophenoxy)azetidine
• 1603416-78-9
• EN300-1914675

• Inchi： 1S/C9H9BrN2O3/c10-9-7(12(13)14)2-1-3-8(9)15-6-4-11-5-6/h1-3,6,11H,4-5H2
• InChI Key： MJLXCVQJRVZVOF-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1OC1CNC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 271.97965g/mol
• Monoisotopic Mass: 271.97965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 67.1Ų

Additional information on 3-(2-bromo-3-nitrophenoxy)azetidine

Comprehensive Analysis of 3-(2-bromo-3-nitrophenoxy)azetidine (CAS No. 1603416-78-9): Properties, Applications, and Industry Trends

The compound 3-(2-bromo-3-nitrophenoxy)azetidine (CAS No. 1603416-78-9) is a specialized heterocyclic organic molecule gaining attention in pharmaceutical and agrochemical research. With its unique azetidine ring and bromo-nitro substituted phenoxy group, this compound serves as a versatile intermediate for synthesizing complex molecules. Its structural features enable applications in drug discovery, particularly in designing kinase inhibitors and GPCR-targeted therapies, aligning with current trends in precision medicine.

Recent studies highlight the growing demand for nitrogen-containing heterocycles like 3-(2-bromo-3-nitrophenoxy)azetidine in small-molecule drug development. The compound's electron-withdrawing nitro group and reactive bromo substituent facilitate cross-coupling reactions, making it valuable for Suzuki-Miyaura and Buchwald-Hartwig transformations. Researchers are exploring its potential in proteolysis-targeting chimeras (PROTACs), a hot topic in targeted protein degradation therapies.

From a synthetic chemistry perspective, the azetidine scaffold in CAS 1603416-78-9 offers improved metabolic stability compared to larger ring systems, addressing industry concerns about drug half-life optimization. The compound's molecular weight (287.11 g/mol) and lipophilicity (LogP ~2.3) make it suitable for blood-brain barrier penetration studies, relevant to CNS drug development – a frequently searched topic in neuroscience research forums.

Environmental considerations surrounding bromoaromatic compounds have led to innovations in green chemistry applications of 3-(2-bromo-3-nitrophenoxy)azetidine. Modern flow chemistry techniques and catalytic processes are being adapted to minimize waste generation during its synthesis. These advancements respond to the pharmaceutical industry's focus on sustainable manufacturing, a key concern in ESG (Environmental, Social, and Governance) metrics.

The compound's crystallographic properties and solid-state stability make it interesting for cocrystal engineering – a trending approach to improve API bioavailability. Analytical techniques like SC-XRD (Single Crystal X-ray Diffraction) and thermal gravimetric analysis are frequently employed to characterize CAS 1603416-78-9, as evidenced by growing scholarly searches for advanced material characterization methods.

In the agrochemical sector, derivatives of 3-(2-bromo-3-nitrophenoxy)azetidine show promise as plant growth regulators and herbicide safeners. The nitrophenoxy moiety contributes to xenobiotic metabolism in plants, aligning with current research into climate-resilient crops. This application connects with popular searches about sustainable agriculture solutions and crop protection chemicals.

Quality control protocols for 1603416-78-9 typically involve HPLC purity analysis (often >98%) and residual solvent monitoring, meeting stringent ICH guidelines. The compound's storage conditions (typically 2-8°C under inert atmosphere) and handling precautions are frequently queried topics in chemical procurement databases, reflecting user concerns about material integrity.

Emerging applications in material science explore the compound's potential as a monomer for specialty polymers. The azetidine ring strain (approximately 25 kcal/mol) enables unique polymerization kinetics, relevant to high-performance materials development. This intersects with growing interest in functional polymers for electronic devices and biomedical coatings.

Patent analysis reveals increasing intellectual property activity around 3-(2-bromo-3-nitrophenoxy)azetidine derivatives, particularly in bioconjugation chemistry for antibody-drug conjugates (ADCs). The compound's orthogonal reactivity allows selective modification – a valuable feature for next-generation biotherapeutics, a trending topic in biopharma innovation discussions.

From a regulatory standpoint, proper safety data sheets (SDS) and REACH compliance documentation are essential for handling CAS 1603416-78-9. Laboratories frequently search for compound-specific handling guidelines and waste disposal procedures, underscoring the importance of responsible chemical management in research settings.